Cas no 636574-02-2 (1H-Benzimidazole-4-carboxamide,2-[(3,4-dihydro-2(1H)-isoquinolinyl)methyl]-)

• Product name: 1H-Benzimidazole-4-carboxamide,2-[(3,4-dihydro-2(1H)-isoquinolinyl)methyl]-
• CAS No: 636574-02-2
• MF: C₁₈H₁₈N₄O
• MW: 306.361723423004
• CID: 1667143

1H-Benzimidazole-4-carboxamide,2-[(3,4-dihydro-2(1H)-isoquinolinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-4-carboxamide,2-[(3,4-dihydro-2(1H)-isoquinolinyl)methyl]-
• 1H-Benzimidazole-7-carboxamide, 2-[(3,4-dihydro-2(1H)-isoquinolinyl)methyl]-

• Inchi： 1S/C18H18N4O/c19-18(23)14-6-3-7-15-17(14)21-16(20-15)11-22-9-8-12-4-1-2-5-13(12)10-22/h1-7H,8-11H2,(H2,19,23)(H,20,21)
• InChI Key： XWLQEZRNRJVAKM-UHFFFAOYSA-N
• SMILES： C1(CN2CCC3=C(C2)C=CC=C3)NC2=C(C(N)=O)C=CC=C2N=1

Computed Properties

• Exact Mass: 306.14824

Experimental Properties

• Density: 1.332±0.06 g/cm3(Predicted)
• Boiling Point: 627.8±50.0 °C(Predicted)
• PSA: 75.01
• pka: 17.85±0.30(Predicted)